Cas no 2055840-70-3 (8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride)

• Product Name: 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride
• CAS No: 2055840-70-3
• MF: C₈H₁₁BrCl₂N₂
• MW: 285.996339082718
• MDL: MFCD30531322
• CID: 4634898
• PubChem ID: 127264204
• Update Time: 2025-07-02

8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride
• 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine 2HCl
• 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine;dihydrochloride
• P16622
• 2055840-70-3
• 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridinedihydrochloride
• AS-53527
• 2,6-Naphthyridine, 8-bromo-1,2,3,4-tetrahydro-, hydrochloride (1:2)
• CS-0049966
• AKOS030630897

• MDL： MFCD30531322
• Inchi： 1S/C8H9BrN2.2ClH/c9-8-5-11-3-6-1-2-10-4-7(6)8;;/h3,5,10H,1-2,4H2;2*1H
• InChI Key： SMPLYJFPRQXJMJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1CNCC2.Cl.Cl

Computed Properties

• Exact Mass: 283.94827g/mol
• Monoisotopic Mass: 283.94827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Additional information on 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride

Comprehensive Overview of 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride (CAS No. 2055840-70-3)

8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride (CAS No. 2055840-70-3) is a brominated derivative of the tetrahydro-2,6-naphthyridine scaffold, a structure of significant interest in medicinal chemistry and drug discovery. This compound, characterized by its bromine substitution and dihydrochloride salt form, is widely utilized in pharmaceutical research, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. Its unique chemical properties make it a valuable intermediate for synthesizing novel therapeutic candidates.

The growing demand for heterocyclic compounds like 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride is driven by their versatility in modulating biological pathways. Researchers frequently search for "naphthyridine derivatives in drug discovery" or "brominated heterocycles synthesis," reflecting the compound's relevance in modern organic chemistry. Its CAS No. 2055840-70-3 is often queried in databases to access precise physicochemical data, safety profiles, and supplier information, underscoring its industrial importance.

In recent years, the focus on small-molecule inhibitors and CNS-active compounds has surged, aligning with trends in neurodegenerative disease research and oncology. 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride is frequently explored in studies related to "kinase inhibitor design" and "blood-brain barrier permeability," topics highly ranked in scientific literature and patent filings. Its bromine atom enhances binding affinity in target proteins, a feature leveraged in structure-activity relationship (SAR) studies.

From a synthetic perspective, this compound's dihydrochloride salt form improves solubility, a critical factor in preclinical assays. Queries such as "how to purify naphthyridine derivatives" or "salt selection for API formulation" highlight practical challenges addressed by its properties. The tetrahydro-2,6-naphthyridine core also serves as a precursor for fluorescent probes, linking it to advancements in bioimaging and diagnostic tools.

Regulatory and safety aspects of 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride are meticulously documented, with non-hazardous classifications under standard laboratory handling. Its applications extend to fragment-based drug design (FBDD), where its molecular weight and hydrogen-bonding capacity are optimized for hit-to-lead campaigns. Searches for "fragment libraries for drug discovery" often include this compound due to its balanced lipophilicity and polar surface area.

In summary, 8-Bromo-1,2,3,4-tetrahydro-2,6-naphthyridine dihydrochloride (CAS No. 2055840-70-3) exemplifies the intersection of synthetic utility and biomedical potential. Its role in addressing "undruggable targets" and "selective kinase modulation" ensures its prominence in contemporary research, while its chemical stability and derivatization flexibility sustain industrial demand.